Cas no 116384-55-5 (Diethyl 2-hydroxyethoxymethanephosphonate)

• Product Name: Diethyl 2-hydroxyethoxymethanephosphonate
• CAS No: 116384-55-5
• MF: C₇H₁₇O₅P
• MW: 212.180643796921
• CID: 2895117
• Update Time: 2023-08-10

Diethyl 2-hydroxyethoxymethanephosphonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-hydroxyethoxymethanephosphonate
• 2-(diethoxyphosphorylmethoxy)ethanol
• 2-diethylphosphonomethoxy-1-ethanol
• diethyl 2-hydroxyethoxymethylphosphonate
• Diethyl 2-hydroxyethoxymethanephosphonate

• Inchi： 1S/C7H17O5P/c1-3-11-13(9,12-4-2)7-10-6-5-8/h8H,3-7H2,1-2H3
• InChI Key： ATJHEGFVOKHRPN-UHFFFAOYSA-N
• SMILES： P(COCCO)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 212.08136064 g/mol
• Monoisotopic Mass: 212.08136064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.18
• XLogP3: -0.5
• Topological Polar Surface Area: 65